molecular formula C15H13Cl2N3O3S B2723507 2,5-dichloro-4-ethoxy-N-(1H-indazol-6-yl)benzenesulfonamide CAS No. 727420-55-5

2,5-dichloro-4-ethoxy-N-(1H-indazol-6-yl)benzenesulfonamide

Cat. No. B2723507
CAS RN: 727420-55-5
M. Wt: 386.25
InChI Key: DZTSTDOTBXJALM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5-dichloro-4-ethoxy-N-(1H-indazol-6-yl)benzenesulfonamide, also known as CFI-400945, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential applications in cancer treatment. The compound has been found to exhibit potent anti-tumor activity, making it a promising candidate for further research.

Scientific Research Applications

Tautomerism and Crystal Structure

Research on similar benzenesulfonamide derivatives has explored their tautomerism and crystal structures. For instance, studies on dichloro-N-benzenesulfonamide derivatives have elucidated their crystalline forms, highlighting the impact of intramolecular hydrogen bonding and the orientation of substituents on crystal cohesion (Beuchet et al., 1999). Such research is fundamental for understanding the physicochemical properties of these compounds, which is crucial for their application in material science and drug design.

Antiproliferative Activities

Another significant area of research is the evaluation of benzenesulfonamide derivatives for their antiproliferative activities. Compounds with a benzenesulfonamide moiety have been synthesized and tested for their ability to inhibit cell proliferation in various cancer cell lines. For example, N-(7-indazolyl)benzenesulfonamide derivatives have shown potent antiproliferative activities, with certain compounds identified as potent inhibitors with low micromolar IC50 values against L1210 murine leukemia cells (Bouissane et al., 2006).

Antitumor Activity

The synthesis and evaluation of novel benzenesulfonamide derivatives for in vitro antitumor activity is a critical research application. Some derivatives have shown remarkable activity and selectivity toward certain cancer cell lines, highlighting the potential of benzenesulfonamide derivatives in cancer therapy (Sławiński & Brzozowski, 2006).

Metabolism and Selectivity of Herbicides

Research into the metabolism of herbicides like chlorsulfuron, a compound structurally related to benzenesulfonamides, demonstrates the biological basis for selectivity in cereal crops. This involves the plant's ability to metabolize the herbicide to a non-toxic form, indicating potential applications in agricultural chemistry (Sweetser et al., 1982).

Neuropharmacological Applications

Benzenesulfonamide derivatives have been studied for their potential in neuropharmacology. For example, SB-399885, a derivative, has been identified as a potent, selective antagonist with potential cognitive enhancing properties, useful in treating disorders characterized by cognitive deficits (Hirst et al., 2006).

properties

IUPAC Name

2,5-dichloro-4-ethoxy-N-(1H-indazol-6-yl)benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13Cl2N3O3S/c1-2-23-14-6-12(17)15(7-11(14)16)24(21,22)20-10-4-3-9-8-18-19-13(9)5-10/h3-8,20H,2H2,1H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DZTSTDOTBXJALM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC(=C(C=C1Cl)S(=O)(=O)NC2=CC3=C(C=C2)C=NN3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13Cl2N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,5-dichloro-4-ethoxy-N-(1H-indazol-6-yl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.